[(1R,4S,5S,6S)-5-(Acetyloxymethyl)-4-benzoyloxy-5,6-dihydroxycyclohex-2-en-1-yl] benzoate
[(1R,4S,5S,6S)-5-(Acetyloxymethyl)-4-benzoyloxy-5,6-dihydroxycyclohex-2-en-1-yl] benzoate
Brand Name:
Vulcanchem
CAS No.:
176598-10-0
VCID:
VC21293595
InChI:
InChI=1S/C23H22O8/c1-15(24)29-14-23(28)19(31-22(27)17-10-6-3-7-11-17)13-12-18(20(23)25)30-21(26)16-8-4-2-5-9-16/h2-13,18-20,25,28H,14H2,1H3/t18-,19+,20+,23-/m1/s1
SMILES:
CC(=O)OCC1(C(C=CC(C1O)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)O
Molecular Formula:
C23H22O8
Molecular Weight:
426.4 g/mol
[(1R,4S,5S,6S)-5-(Acetyloxymethyl)-4-benzoyloxy-5,6-dihydroxycyclohex-2-en-1-yl] benzoate
CAS No.: 176598-10-0
Cat. No.: VC21293595
Molecular Formula: C23H22O8
Molecular Weight: 426.4 g/mol
* For research use only. Not for human or veterinary use.
![[(1R,4S,5S,6S)-5-(Acetyloxymethyl)-4-benzoyloxy-5,6-dihydroxycyclohex-2-en-1-yl] benzoate - 176598-10-0](/images/no_structure.jpg)
Specification
| CAS No. | 176598-10-0 |
|---|---|
| Molecular Formula | C23H22O8 |
| Molecular Weight | 426.4 g/mol |
| IUPAC Name | [(1R,4S,5S,6S)-5-(acetyloxymethyl)-4-benzoyloxy-5,6-dihydroxycyclohex-2-en-1-yl] benzoate |
| Standard InChI | InChI=1S/C23H22O8/c1-15(24)29-14-23(28)19(31-22(27)17-10-6-3-7-11-17)13-12-18(20(23)25)30-21(26)16-8-4-2-5-9-16/h2-13,18-20,25,28H,14H2,1H3/t18-,19+,20+,23-/m1/s1 |
| Standard InChI Key | LVQXSADIPBMJHN-QTDGGUCWSA-N |
| Isomeric SMILES | CC(=O)OC[C@]1([C@H](C=C[C@H]([C@@H]1O)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)O |
| SMILES | CC(=O)OCC1(C(C=CC(C1O)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)O |
| Canonical SMILES | CC(=O)OCC1(C(C=CC(C1O)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)O |
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